Cas no 1701432-08-7 ([5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid)

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid structure
1701432-08-7 structure
Product Name:[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
CAS No:1701432-08-7
MF:C6H4BF4NO2
MW:208.9060754776
MDL:MFCD22491306
CID:4703202
PubChem ID:91882690
Update Time:2023-08-15

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
    • FIJNSXOMCNJYRC-UHFFFAOYSA-N
    • 3-Fluoro-2-(trifluoromethyl)pyridine-5-boronic acid
    • 5-fluoro-6-(trifluoromethyl)pyridin-3-ylboronic acid
    • MDL: MFCD22491306
    • Inchi: 1S/C6H4BF4NO2/c8-4-1-3(7(13)14)2-12-5(4)6(9,10)11/h1-2,13-14H
    • InChI Key: FIJNSXOMCNJYRC-UHFFFAOYSA-N
    • SMILES: FC1=CC(B(O)O)=CN=C1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Topological Polar Surface Area: 53.4

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A242001588-5g
3-Fluoro-2-(trifluoromethyl)pyridine-5-boronic acid
1701432-08-7 98%
5g
2,397.00 USD 2021-06-15
eNovation Chemicals LLC
Y1009746-1g
B-[5-Fluoro-6-(trifluoromethyl)-3-pyridinyl]boronic acid
1701432-08-7 95%
1g
$1180 2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-100MG
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
100MG
¥ 1,920.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-250MG
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
250MG
¥ 3,075.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-500MG
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
500MG
¥ 5,121.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-1G
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
1g
¥ 7,682.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-5G
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
5g
¥ 23,047.00 2023-04-14
Enamine
EN300-1272283-0.05g
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7
0.05g
$1188.0 2023-05-23
Enamine
EN300-1272283-0.1g
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7
0.1g
$1244.0 2023-05-23
Enamine
EN300-1272283-0.25g
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7
0.25g
$1300.0 2023-05-23
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.